Cas no 899956-23-1 (N-cyclopropyl-N'-(2-methoxy-5-methylphenyl)ethanediamide)

• Product Name: N-cyclopropyl-N'-(2-methoxy-5-methylphenyl)ethanediamide
• CAS No: 899956-23-1
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• CID: 5490121
• Update Time: 2025-06-11

N-cyclopropyl-N'-(2-methoxy-5-methylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-N'-(2-methoxy-5-methylphenyl)oxamide
• N-cyclopropyl-N'-(2-methoxy-5-methylphenyl)ethanediamide

• Inchi： 1S/C13H16N2O3/c1-8-3-6-11(18-2)10(7-8)15-13(17)12(16)14-9-4-5-9/h3,6-7,9H,4-5H2,1-2H3,(H,14,16)(H,15,17)
• InChI Key： LGNNIZXPEDCVJB-UHFFFAOYSA-N
• SMILES： C(NC1CC1)(=O)C(NC1=CC(C)=CC=C1OC)=O

Additional information on N-cyclopropyl-N'-(2-methoxy-5-methylphenyl)ethanediamide

N-cyclopropyl-N'-(2-methoxy-5-methylphenyl)ethanediamide (CAS No. 899956-23-1): An Overview of Its Properties and Applications

N-cyclopropyl-N'-(2-methoxy-5-methylphenyl)ethanediamide (CAS No. 899956-23-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 899956-23-1, is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of N-cyclopropyl-N'-(2-methoxy-5-methylphenyl)ethanediamide, highlighting recent advancements and ongoing research.

Chemical Structure and Properties

N-cyclopropyl-N'-(2-methoxy-5-methylphenyl)ethanediamide is a small molecule with a molecular formula of C₁₄H₁₉NO₂. The compound features a cyclopropyl group and a substituted phenyl ring, which contribute to its distinct chemical properties. The presence of the methoxy and methyl groups on the phenyl ring enhances the compound's lipophilicity, making it suitable for various biological applications. Additionally, the amide functional group provides the molecule with polarity and hydrogen-bonding capabilities, which are crucial for its interactions with biological targets.

Synthesis Methods

The synthesis of N-cyclopropyl-N'-(2-methoxy-5-methylphenyl)ethanediamide has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 2-methoxy-5-methylbenzoyl chloride with cyclopropylamine in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC). This method yields high purity products with good yields. Another approach involves the condensation of 2-methoxy-5-methylbenzaldehyde with cyclopropylamine followed by reduction using sodium borohydride. These synthetic routes provide researchers with flexible options to tailor the compound for specific applications.

Biological Activities and Potential Applications

N-cyclopropyl-N'-(2-methoxy-5-methylphenyl)ethanediamide has shown promising biological activities in various preclinical studies. Recent research has focused on its potential as an anti-inflammatory agent due to its ability to inhibit pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Studies have demonstrated that this compound can effectively reduce inflammation in animal models of arthritis, suggesting its potential therapeutic use in inflammatory diseases.

In addition to its anti-inflammatory properties, N-cyclopropyl-N'-(2-methoxy-5-methylphenyl)ethanediamide has also been investigated for its neuroprotective effects. Preclinical studies have shown that it can protect neurons from oxidative stress and apoptosis, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier further enhances its potential as a therapeutic agent in these conditions.

Clinical Trials and Future Prospects

While N-cyclopropyl-N'-(2-methoxy-5-methylphenyl)ethanediamide is still in the early stages of clinical development, preliminary results from Phase I trials have shown promising safety profiles and pharmacokinetic properties. These trials have demonstrated that the compound is well-tolerated at therapeutic doses, with minimal side effects observed. Further clinical trials are currently underway to evaluate its efficacy in treating specific diseases such as rheumatoid arthritis and neurodegenerative disorders.

The future prospects for N-cyclopropyl-N'-(2-methoxy-5-methylphenyl)ethanediamide are promising, given its diverse biological activities and favorable pharmacological properties. Ongoing research aims to optimize its formulation and delivery methods to enhance its therapeutic potential. Additionally, efforts are being made to identify new analogs with improved potency and selectivity for specific targets.

Conclusion

In conclusion, N-cyclopropyl-N'-(2-methoxy-5-methylphenyl)ethanediamide (CAS No. 899956-23-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.